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Compound of Interest

Compound Name: Trimethyl(triethylamine)aluminium

Cat. No.: B12655106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Trimethyl(triethylamine)aluminium is a pyrophoric material and should only be

handled by trained personnel familiar with air- and moisture-sensitive techniques. These

application notes are intended as a guide and should be supplemented by a thorough review of

the Safety Data Sheet (SDS) for the specific product being used and a comprehensive, site-

specific risk assessment. The information provided is based on the known hazards of

trimethylaluminium and general best practices for handling pyrophoric reagents.

Introduction
Trimethyl(triethylamine)aluminium, an adduct of the highly pyrophoric liquid

trimethylaluminium (TMA) and triethylamine, is a reagent used in organic synthesis and

materials science. While the complexation with triethylamine can moderate the extreme

reactivity of TMA, the adduct is still highly reactive and pyrophoric, igniting spontaneously upon

contact with air and reacting violently with water.[1] Proper handling techniques are crucial to

ensure the safety of laboratory personnel and the integrity of the experiments.

This document provides detailed protocols and safety guidelines for the experimental setup

and handling of Trimethyl(triethylamine)aluminium.

Properties of Trimethyl(triethylamine)aluminium

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12655106?utm_src=pdf-interest
https://www.benchchem.com/product/b12655106?utm_src=pdf-body
https://www.benchchem.com/product/b12655106?utm_src=pdf-body
https://en.wikipedia.org/wiki/Trimethylaluminium
https://www.benchchem.com/product/b12655106?utm_src=pdf-body
https://www.benchchem.com/product/b12655106?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12655106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative data for Trimethyl(triethylamine)aluminium is not readily available in public

literature. The following table summarizes the computed properties from the PubChem

database.[2]

Property Value Source

Molecular Formula C₉H₂₄AlN PubChem

Molecular Weight 173.28 g/mol PubChem

IUPAC Name

N,N-

diethylethanamine;trimethylalu

mane

PubChem

Physical State Liquid (presumed) -

Reactivity
Pyrophoric, reacts violently

with water
[1]

Safety Precautions and Engineering Controls
3.1. Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles and a face shield are mandatory.[3][4]

Hand Protection: Wear flame-resistant inner gloves and chemical-resistant outer gloves

(e.g., neoprene or nitrile).[3]

Body Protection: A flame-resistant lab coat must be worn and fully buttoned.[5] Long pants

and closed-toe shoes are required.[5] For larger quantities, a chemical-resistant apron over

the lab coat is recommended.[5]

3.2. Engineering Controls:

All manipulations of Trimethyl(triethylamine)aluminium must be performed in a certified

chemical fume hood or a glove box with an inert atmosphere (e.g., nitrogen or argon).[3][6]

A safety shower and eyewash station must be immediately accessible.[3]
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Ensure a Class D fire extinguisher (for combustible metals) or a dry powder (ABC)

extinguisher is readily available. Do not use water or carbon dioxide extinguishers on fires

involving organoaluminium reagents.[6]

Keep a container of dry sand, soda ash, or powdered lime within arm's reach to smother

small spills.[6]

Experimental Protocols
4.1. Preparation and Inert Atmosphere Techniques:

All glassware must be oven-dried for at least 4 hours at 125 °C and cooled under a stream of

inert gas (nitrogen or argon).[5] Air-sensitive techniques, such as using a Schlenk line or a

glovebox, are mandatory for all transfers.[6]

4.2. Transferring the Reagent:

Using a Syringe (for volumes < 50 mL):

Ensure the reagent bottle's septum is in good condition.

Pressurize the reagent bottle with dry, high-purity nitrogen or argon by inserting a needle

connected to the inert gas line.

Use a clean, dry syringe with a long needle to slowly draw the desired volume of the reagent.

Do not pull the plunger back, as this can cause leaks and introduce air.[7]

Remove any gas bubbles by carefully pushing them back into the reagent bottle.

Quickly transfer the reagent to the reaction flask by piercing the septum.

After transfer, immediately rinse the syringe and needle with a dry, inert solvent (e.g.,

heptane or toluene) and quench the rinsings in a separate flask containing isopropanol.[5]

Using a Cannula (for volumes > 50 mL):

A double-tipped needle (cannula) is used to transfer the liquid under inert gas pressure.
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One end of the cannula is inserted through the septum of the reagent bottle, and the other

end is inserted into the reaction flask.

Apply a positive pressure of inert gas to the reagent bottle to initiate the transfer.

After the transfer is complete, remove the cannula and rinse it with a dry, inert solvent,

quenching the rinsings as described above.

4.3. Quenching Procedures:

Unused or residual Trimethyl(triethylamine)aluminium must be carefully quenched.

Small-Scale Quenching (in a flask):

Dilute the pyrophoric material with an inert, high-boiling solvent such as heptane or toluene

in a reaction flask under an inert atmosphere.[5]

Cool the flask in an ice/water bath.

Slowly add a less reactive alcohol, such as isopropanol, dropwise with vigorous stirring.[5]

Once the initial vigorous reaction has subsided, slowly add a more reactive alcohol like

methanol.[5]

Finally, very slowly add water dropwise to ensure all reactive material is destroyed.[5]

The resulting solution should be disposed of as hazardous waste.

Work-up of Reactions:

Reactions containing aluminum byproducts can form persistent emulsions during aqueous

workup. To avoid this, after quenching as described above, the addition of a saturated aqueous

solution of potassium sodium tartrate (Rochelle's salt) with vigorous stirring can help break up

the emulsion, leading to clear biphasic separation.[8]

4.4. Spill and Emergency Procedures:
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Small Spill (in a fume hood or glovebox): Smother the spill with dry sand, soda ash, or

powdered lime.[6] Do not use combustible materials like paper towels.[5] Carefully collect the

mixture into a container for quenching and disposal.

Large Spill or Fire: Evacuate the laboratory immediately and activate the fire alarm.[5] Call

for emergency assistance.[5] If it is safe to do so, use a Class D or ABC fire extinguisher.[6]

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[4]

4.5. Storage and Disposal:

Store Trimethyl(triethylamine)aluminium in its original container under an inert

atmosphere in a cool, dry, and well-ventilated area, away from heat sources, water, and

incompatible materials.[3]

Dispose of quenched residues and contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[5]
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Experimental Workflow for Handling Trimethyl(triethylamine)aluminium
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Caption: A logical workflow for the safe handling of Trimethyl(triethylamine)aluminium.
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Lewis Acid-Base Adduct Formation

Trimethylaluminium (TMA)
(Lewis Acid)

Trimethyl(triethylamine)aluminium Adduct

Forms stable adduct

Triethylamine (TEA)
(Lewis Base)

Donates electron pair
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Caption: Formation of the Trimethyl(triethylamine)aluminium adduct.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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